Cas no 59290-77-6 (3-Pyridinecarboxamide, 2-(dichloromethyl)-5-nitro-)

• Product Name: 3-Pyridinecarboxamide, 2-(dichloromethyl)-5-nitro-
• CAS No: 59290-77-6
• MF: C₇H₅Cl₂N₃O₃
• MW: 250.038899183273
• CID: 339190
• PubChem ID: 21405338
• Update Time: 2025-04-19

3-Pyridinecarboxamide, 2-(dichloromethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 2-(dichloromethyl)-5-nitro-
• 2-(dichloromethyl)-5-nitropyridine-3-carboxamide
• 59290-77-6
• SCHEMBL11720617
• DTXSID50613220

• Inchi： 1S/C7H5Cl2N3O3/c8-6(9)5-4(7(10)13)1-3(2-11-5)12(14)15/h1-2,6H,(H2,10,13)
• InChI Key： CMZBLVWNIABVLJ-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(N)=O)=CC(=CN=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 248.97095
• Monoisotopic Mass: 248.9707964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 99.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides